[4-(3,4-Dimethoxybenzoyl)-1-piperazinyl]-acetic acid

• Molecular Formula: C15H20N2O5
• Molecular Weight: 308.33 g/mol
• IUPAC Name: 2-[4-(3,4-dimethoxybenzoyl)piperazin-1-yl]acetic acid
• InChI: InChI=1S/C15H20N2O5/c1-21-12-4-3-11(9-13(12)22-2)15(20)17-7-5-16(6-8-17)10-14(18)19/h3-4,9H,5-8,10H2,1-2H3,(H,18,19)
• InChI Key: NOJZCHFXJUPOKN-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)N2CCN(CC2)CC(=O)O)OC

Description

[4-(3,4-Dimethoxybenzoyl)-1-piperazinyl]-acetic acid is a useful research compound. Its molecular formula is C15H20N2O5 and its molecular weight is 308.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

32 Grams of 4-(3,4-dimethoxybenzoyl)piperazine and 13.1 g of potassium hydroxide were dissolved in 300 ml of dimethylformamide (DMF), then under an ice-cooled condition with stirring, 10 g of α-chloroacetic acid was added thereto, next the reaction mixture was heated at 50° C. for 5 hours with stirring. After completion of the reaction, the reaction mixture was concentrated to dryness, the residue obtained was dissolved in water. The solution obtained was washed with chloroform, the aqueous layer was neutralized with concentrated hydrochloric acid, crystals formed were collected by filtration to obtain 9.8 g of α-[4-(3,4-dimethoxybenzoyl)-1-piperazinyl]acetic acid.